N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxypropyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H17NO2S/c1-12(15,9-4-5-9)8-13-11(14)7-10-3-2-6-16-10/h2-3,6,9,15H,4-5,7-8H2,1H3,(H,13,14)
• InChI Key: CKZDMONVKCXENN-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CC1=CC=CS1)(C2CC2)O
• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• CAS No.: 1286698-65-4

Description

N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C12H17NO2S and its molecular weight is 239.33. The purity is usually 95%.
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Scientific Research Applications

Chemometric Method Development

The study by Kanthale et al. (2020) developed a rapid chemometric reverse phase HPLC method for the simultaneous estimation of Paracetamol and Ibuprofen in bulk and tablet formulation. This research underscores the importance of chemometric methods in pharmaceutical analysis, providing a potential application area for the compound , assuming it shares analytical or physicochemical properties with paracetamol or related compounds Kanthale et al., 2020.

Bioactive Metabolite Formation

Högestätt et al. (2005) explored the conversion of Acetaminophen into the bioactive N-Acylphenolamine AM404 via fatty acid amide hydrolase-dependent arachidonic acid conjugation in the nervous system. This demonstrates the biochemical transformation capabilities of acetamide derivatives, suggesting research applications in understanding drug metabolism and bioactive compound synthesis Högestätt et al., 2005.

Enzyme Catalysis

Magadum and Yadav (2018) investigated the chemoselective acetylation of 2-Aminophenol using immobilized lipase, showing the enzymatic synthesis of N-(2-Hydroxyphenyl)acetamide, an antimalarial drug intermediate. This study highlights the potential of acetamide derivatives in enzymatic reactions, which could be a valuable research application area Magadum & Yadav, 2018.

Advanced Material Synthesis

The synthesis and characterization of novel compounds and materials, such as thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator by Batibay et al. (2020), showcase the integration of acetamide derivatives into advanced materials. These materials have improved thermal stability and robustness, suggesting an application in material science Batibay et al., 2020.

Synthetic Pathways and Antitumor Evaluation

Research by Shams et al. (2010) on polyfunctionally substituted heterocyclic compounds derived from cyanoacetamide derivatives demonstrates the synthetic versatility of such compounds. They showed significant antiproliferative activity against various cancer cell lines, indicating potential research applications in medicinal chemistry and drug development Shams et al., 2010.